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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

meprylcaine hydrochloride. The information is curated to support research, development, and

quality control activities involving this active pharmaceutical ingredient. Data is presented in a

structured format for clarity and ease of comparison, supplemented by detailed experimental

methodologies and visual representations of its mechanism of action and synthesis.

Core Physicochemical Data
Meprylcaine hydrochloride is a local anesthetic with stimulant properties.[1] Its chemical and

physical characteristics are crucial for formulation development, analytical method

development, and understanding its pharmacological profile.
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Identifier Value

Chemical Name
[2-methyl-2-(propylamino)propyl] benzoate

hydrochloride[2]

CAS Number 956-03-6[3]

Molecular Formula C₁₄H₂₂ClNO₂[4]

Molecular Weight 271.78 g/mol [5]

Synonyms
Oracaine hydrochloride, Epirocaine

hydrochloride[6][7]

Quantitative Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of

meprylcaine hydrochloride.

Property Value Reference

Melting Point 150-151 °C [3][4]

Boiling Point 329.5 °C at 760 mmHg [4]

Density 1 g/cm³ [4]

pKa 9.9 [8]

LogP (Octanol/Water Partition

Coefficient)
3.37 [8][9]

Flash Point 153.1 °C [4]

Vapor Pressure 0.000177 mmHg at 25 °C [4]

pH (1:50 aqueous solution) 5.7 [3]

Solubility Profile
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Solvent Solubility Reference

Water Soluble [3]

Ethanol Soluble (≥ 10 mg/mL) [6]

DMSO
Sparingly Soluble (1-10

mg/mL)
[6]

PBS (pH 7.2) Soluble (≥ 10 mg/mL) [6]

Experimental Protocols
The following sections detail the methodologies for the synthesis of meprylcaine hydrochloride

and the determination of its key physicochemical properties.

Synthesis of Meprylcaine Hydrochloride
The synthesis of meprylcaine hydrochloride is typically a two-step process involving the

formation of the meprylcaine free base followed by its conversion to the hydrochloride salt.

Step 1: Synthesis of Meprylcaine (free base)

Meprylcaine free base is synthesized via the esterification of 2-methyl-2-(propylamino)propan-

1-ol with benzoyl chloride.[1]

Materials: 2-methyl-2-(propylamino)propan-1-ol, benzoyl chloride, sodium hydroxide, ether,

water.

Procedure:

A solution of 2-methyl-2-(propylamino)propan-1-ol is prepared in an aqueous sodium

hydroxide solution.

Ether is added to the solution.

Benzoyl chloride is added dropwise to the stirred and cooled mixture, maintaining a

temperature below 30°C.[10]
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After the addition is complete, stirring is continued for an additional 30 minutes.[10]

The aqueous layer is separated, and the ether layer is washed with water, dried, and

evaporated to yield meprylcaine as an oil.[10]

Step 2: Formation of Meprylcaine Hydrochloride

The meprylcaine free base is then converted to its hydrochloride salt to enhance its stability

and water solubility.[5]

Materials: Meprylcaine (oil from Step 1), concentrated hydrochloric acid, isopropanol.

Procedure:

Concentrated hydrochloric acid is slowly added to the meprylcaine oil, resulting in an

exothermic reaction and solidification of the product.[10]

The resulting solid is dissolved in boiling isopropanol.[10]

The solution is allowed to cool, leading to the crystallization of meprylcaine hydrochloride

as white crystals.[10]

The crystals are collected by filtration and can be recrystallized from isopropanol for

further purification.[10]

Determination of Physicochemical Properties
The following are generalized protocols that can be adapted for the determination of the

physicochemical properties of meprylcaine hydrochloride.

2.2.1. Melting Point Determination

The melting point is determined using a capillary melting point apparatus.

Apparatus: Capillary tubes, melting point apparatus (e.g., Mel-Temp).

Procedure:
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A small amount of the dried, powdered meprylcaine hydrochloride is packed into a

capillary tube to a height of 2-3 mm.[11]

The capillary tube is placed in the heating block of the melting point apparatus.[6]

The sample is heated at a steady rate until the temperature is approximately 20°C below

the expected melting point.[11]

The heating rate is then reduced to approximately 1-2°C per minute.

The temperature at which the first droplet of liquid appears is recorded as the onset of

melting, and the temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. This range is reported as the melting point.[11]

2.2.2. pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is determined by potentiometric titration.

Apparatus: Potentiometer with a pH electrode, magnetic stirrer, burette.

Reagents: Meprylcaine hydrochloride solution (e.g., 1 mM), standardized sodium hydroxide

(NaOH) solution (e.g., 0.1 M), standardized hydrochloric acid (HCl) solution (e.g., 0.1 M),

potassium chloride (KCl) solution (to maintain constant ionic strength).

Procedure:

Calibrate the pH meter using standard buffer solutions.[12]

A known volume and concentration of meprylcaine hydrochloride solution is prepared.

The solution can be made acidic (pH 1.8-2.0) with 0.1 M HCl.[12]

The solution is titrated with a standardized NaOH solution, adding the titrant in small

increments.[12]

The pH of the solution is recorded after each addition, allowing the reading to stabilize.[12]

The titration is continued until the pH reaches approximately 12-12.5.[12]
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A titration curve is generated by plotting the pH versus the volume of NaOH added. The

pKa is determined from the pH at the half-equivalence point.[13]

2.2.3. Solubility Determination

The solubility of meprylcaine hydrochloride in various solvents is determined by the shake-

flask method.

Apparatus: Vials with screw caps, analytical balance, shaker or vortex mixer, analytical

instrumentation for quantification (e.g., HPLC-UV).

Procedure:

An excess amount of meprylcaine hydrochloride is added to a known volume of the

desired solvent (e.g., water, ethanol, DMSO) in a vial.

The vials are sealed and agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

The resulting suspension is filtered or centrifuged to remove the undissolved solid.

The concentration of meprylcaine hydrochloride in the clear supernatant is determined

using a suitable analytical method, such as HPLC-UV.

2.2.4. Octanol-Water Partition Coefficient (LogP) Determination

The LogP value is determined using the shake-flask method according to OECD Guideline 107.

Apparatus: Separatory funnel or centrifuge tubes, shaker, analytical instrumentation for

quantification (e.g., HPLC-UV).

Reagents: n-Octanol (pre-saturated with water), water (pre-saturated with n-octanol),

meprylcaine hydrochloride.

Procedure:

A known amount of meprylcaine hydrochloride is dissolved in either water or n-octanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pharmaelix.com/pka-value-determination/
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/product/b109537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solution is placed in a separatory funnel with the other immiscible phase.

The mixture is shaken vigorously for a set period to allow for partitioning between the two

phases and then allowed to stand for phase separation.[8]

The concentration of meprylcaine hydrochloride in both the aqueous and octanol phases

is determined by a suitable analytical method.[4][8]

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm of

this value.[4]

Mechanism of Action and Synthesis Workflow
The following diagrams illustrate the mechanism of action and the synthesis workflow of

meprylcaine hydrochloride.
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Caption: Mechanism of action of meprylcaine hydrochloride.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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